2,2-Dimethylpropanoyl Chloride
2,2-Dimethylpropanoyl Chloride
Trimethylacetyl chloride appears as colorless fuming liquid with a pungent odor. Very toxic by inhalation, ingestion or skin absorption. Fumes irritate the eyes and mucous membranes. Corrosive to most metals and tissue.
Brand Name:
Vulcanchem
CAS No.:
3282-30-2
VCID:
VC0042358
InChI:
InChI=1S/C5H9ClO/c1-5(2,3)4(6)7/h1-3H3
SMILES:
CC(C)(C)C(=O)Cl
Molecular Formula:
C5H9ClO
Molecular Weight:
120.58 g/mol
2,2-Dimethylpropanoyl Chloride
CAS No.: 3282-30-2
Reference Standards
VCID: VC0042358
Molecular Formula: C5H9ClO
Molecular Weight: 120.58 g/mol
| CAS No. | 3282-30-2 |
|---|---|
| Product Name | 2,2-Dimethylpropanoyl Chloride |
| Molecular Formula | C5H9ClO |
| Molecular Weight | 120.58 g/mol |
| IUPAC Name | 2,2-dimethylpropanoyl chloride |
| Standard InChI | InChI=1S/C5H9ClO/c1-5(2,3)4(6)7/h1-3H3 |
| Standard InChIKey | JVSFQJZRHXAUGT-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C(=O)Cl |
| Canonical SMILES | CC(C)(C)C(=O)Cl |
| Boiling Point | 107.0 °C |
| Physical Description | Trimethylacetyl chloride appears as colorless fuming liquid with a pungent odor. Very toxic by inhalation, ingestion or skin absorption. Fumes irritate the eyes and mucous membranes. Corrosive to most metals and tissue. Liquid |
| Description | Trimethylacetyl chloride appears as colorless fuming liquid with a pungent odor. Very toxic by inhalation, ingestion or skin absorption. Fumes irritate the eyes and mucous membranes. Corrosive to most metals and tissue. |
| Synonyms | 1,1-Dimethylethanecarbonyl Chloride; 2,2,2-Trimethylacetyl Chloride; 2,2-Dimethylpropanoyl Chloride; 2,2-Dimethylpropionic Acid Chloride; 2,2-Dimethylpropionyl Chloride; Neopentanoyl Chloride; Pivalic Acid Chloride; Pivalolyl Chloride; Pivalyl Chlori |
| PubChem Compound | 62493 |
| Last Modified | Nov 11 2021 |
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